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Introduction

Carbazole Violet, chemically known as Pigment Violet 23 (PV23), is a high-performance
organic pigment from the dioxazine class, derived from carbazole.[1] Renowned for its
exceptional color strength, vibrancy, and durability, Carbazole Violet is a preferred choice for
coloring high-performance plastics where color integrity and longevity are critical.[2] Its unique
bluish-violet shade, which is difficult to achieve with other pigments, makes it a valuable
component for a wide range of applications, including automotive parts, consumer goods, and
packaging materials.[1][2][3] This document provides detailed application notes, experimental
protocols, and performance data for the use of Carbazole Violet in various high-performance
plastics.

Performance Characteristics

Carbazole Violet exhibits outstanding performance across several key metrics, making it
suitable for demanding plastic applications.[2][4] These properties include high tinting strength,
excellent light and weather fastness, and superior thermal and chemical stability.[3]

Quantitative Performance Data
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The performance of Carbazole Violet can vary depending on the specific grade of the pigment,
its concentration, and the polymer matrix in which it is dispersed. The following tables
summarize typical quantitative data for Carbazole Violet in several high-performance plastics.

Table 1: Thermal and Lightfastness Properties of Carbazole Violet in Various Plastics

. Lightfastness Lightfastness Weather
Heat Stability

Plastic Type °C) (Full Shade, 1- (Tint Tone, 1-8 Resistance (1-
8 Scale) Scale) 5 Scale)
Polyolefins
280[1][5] 8[6] 7-8[6] 4-5[5]

(HDPE, PP)
Polystyrene (PS) < 220[1] 7-8 - -
Polyvinyl

yviny - 7-8 7-8 5

Chloride (PVC)

280 (stable for 5
Polyester (PET) - - -

hours)[1]
Engineering Recommended[4
Plastics 1[5]

Note: Lightfastness is rated on a scale of 1 to 8, where 8 is excellent. Weather resistance is
rated on a scale of 1 to 5, where 5 is excellent.

Table 2: Chemical Resistance and Other Physical Properties
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Property

Value/Range

Chemical Resistance

5% Hydrochloric Acid

5 (Excellent)[6]

5% Sodium Hydroxide

5 (Excellent)[6]

Xylene

5 (Excellent)[6]

Ethanol

5 (Excellent)[6]

Ethyl Acetate

5 (Excellent)[6]

MEK

5 (Excellent)[6]

Water

5 (Excellent)[6]

Soap Solution

5 (Excellent)[6]

Physical Properties

Density

1.4-1.6 g/cm3[7]

Oil Absorption

43 - 79 g/100g [8]

Specific Surface Area

45 - 102 m2/g[8]

Experimental Protocols

The successful incorporation of Carbazole Violet into high-performance plastics requires proper

dispersion to achieve optimal color strength and performance. The general process involves

the preparation of a masterbatch, which is then blended with the virgin polymer during the final

processing step.

Masterbatch Preparation

A masterbatch is a concentrated mixture of pigment and a carrier resin.[9] This method

facilitates better dispersion and handling of the pigment.

Materials:

e Carbazole Violet (Pigment Violet 23) powder
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o Carrier resin (compatible with the target high-performance plastic, e.g., LLDPE for
polyolefins, a universal carrier, or a specific engineering plastic)

» Dispersing agent (optional, to improve pigment wetting and dispersion)
e Twin-screw extruder

Protocol:

Pre-mix the Carbazole Violet powder, carrier resin, and any dispersing agent in the desired
ratio (e.g., 20-40% pigment loading).

o Feed the pre-mixed compound into a twin-screw extruder.

o Set the extruder temperature profile according to the carrier resin's processing window.
o Extrude the molten compound through a die to form strands.

e Cool the strands in a water bath.

o Pelletize the cooled strands to produce the masterbatch.

Incorporation into High-Performance Plastics (Injection
Molding Example)

Materials:

o Carbazole Violet masterbatch pellets

« Virgin high-performance plastic pellets (e.g., Polycarbonate, Polyamide)
« Injection molding machine

Protocol:

o Tumble-blend the Carbazole Violet masterbatch pellets with the virgin plastic pellets to
achieve the desired final pigment concentration (typically 0.1% - 2.0%).
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e Dry the blended material to the recommended moisture content for the specific high-
performance plastic.

e Load the dried blend into the hopper of the injection molding machine.

» Set the injection molding parameters (temperature, pressure, injection speed, cooling time)
according to the specifications of the high-performance plastic.

« Inject the molten plastic into the mold to produce the final colored part.

Allow the part to cool and eject it from the mold.

Performance Testing

a) Heat Stability:
o Prepare colored plastic samples with a specific concentration of Carbazole Violet.

o Expose the samples to a series of increasing temperatures in an oven for a defined period
(e.g., 10 minutes at each temperature).

» Visually assess the color change at each temperature interval compared to an unexposed
control sample. The temperature at which a significant color change occurs is considered the
heat stability limit.

b) Lightfastness:

Prepare colored plastic plaques according to a standard procedure (e.g., ASTM D6290).

e Expose the plaques to a controlled artificial light source (e.g., Xenon arc lamp) in a weather-
ometer according to a standard test method (e.g., ISO 105-B02).

» Periodically evaluate the color change of the exposed samples against an unexposed control
using a spectrophotometer to measure the color difference (AE).

e Rate the lightfastness on the 1-8 Blue Wool Scale, where a higher number indicates better
lightfastness.
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Diagrams
Chemical Structure and Properties Relationship

Carbazole Violet (PV23)
C34H22CI2N4O2

High-Performance Properties

Excellent Heat Stability Excellent Lightfastness High Color Strength Good Chemical Resistance

Click to download full resolution via product page

Caption: Relationship between Carbazole Violet's structure and its key performance properties.

General Workflow for Pigment Incorporation in Plastics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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